Cas no 2228423-04-7 (1-(3-tert-butyl-1H-pyrazol-4-yl)cyclobutane-1-carbonitrile)

• Product Name: 1-(3-tert-butyl-1H-pyrazol-4-yl)cyclobutane-1-carbonitrile
• CAS No: 2228423-04-7
• MF: C₁₂H₁₇N₃
• MW: 203.283482313156
• CID: 6588022
• PubChem ID: 165859420
• Update Time: 2025-07-23

1-(3-tert-butyl-1H-pyrazol-4-yl)cyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(3-tert-butyl-1H-pyrazol-4-yl)cyclobutane-1-carbonitrile
• 2228423-04-7
• EN300-1780607

• Inchi： 1S/C12H17N3/c1-11(2,3)10-9(7-14-15-10)12(8-13)5-4-6-12/h7H,4-6H2,1-3H3,(H,14,15)
• InChI Key： RWIYXHXRHRZOBU-UHFFFAOYSA-N
• SMILES： N1C(C(C)(C)C)=C(C=N1)C1(C#N)CCC1

Computed Properties

• Exact Mass: 203.142247555g/mol
• Monoisotopic Mass: 203.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 52.5Ų

Additional information on 1-(3-tert-butyl-1H-pyrazol-4-yl)cyclobutane-1-carbonitrile

Introduction to 1-(3-tert-butyl-1H-pyrazol-4-yl)cyclobutane-1-carbonitrile (CAS No. 2228423-04-7)

1-(3-tert-butyl-1H-pyrazol-4-yl)cyclobutane-1-carbonitrile is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2228423-04-7, represents a unique structural motif that combines a cyclobutane ring with a pyrazole moiety, both of which are well-documented for their diverse biological activities. The presence of a nitrile group further enhances its chemical reactivity, making it a valuable scaffold for the development of novel therapeutic agents.

The structural features of 1-(3-tert-butyl-1H-pyrazol-4-yl)cyclobutane-1-carbonitrile make it particularly interesting for researchers exploring new pharmacophores. The cyclobutane ring, known for its rigidity and stability, can contribute to the binding affinity of a molecule by providing a defined three-dimensional structure. Meanwhile, the pyrazole ring is a heterocyclic compound that has been extensively studied for its role in various biological processes, including enzyme inhibition and receptor binding. The 3-tert-butyl substituent adds steric bulk, which can influence the compound's interactions with biological targets, potentially enhancing its selectivity and efficacy.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting kinases and other enzymes involved in cancer progression. The pyrazole moiety in 1-(3-tert-butyl-1H-pyrazol-4-yl)cyclobutane-1-carbonitrile is particularly relevant in this context, as pyrazole derivatives have shown promise in inhibiting various kinases due to their ability to mimic ATP binding pockets. Furthermore, the nitrile group can serve as a handle for further chemical modifications, allowing researchers to fine-tune the compound's properties for specific applications.

One of the most compelling aspects of this compound is its potential in drug discovery. The combination of a cyclobutane ring and a pyrazole moiety has been less explored compared to more conventional scaffolds, such as benzene or pyridine derivatives. This uniqueness makes 1-(3-tert-butyl-1H-pyrazol-4-yl)cyclobutane-1-carbonitrile an attractive candidate for structure-based drug design. By leveraging computational methods and high-throughput screening, researchers can rapidly assess its interactions with biological targets, identifying novel lead compounds for further development.

The nitrile group in 1-(3-tert-butyl-1H-pyrazol-4-yl)cyclobutane-1-carbonitrile also opens up possibilities for further functionalization through hydrolysis or reduction to form amides or amines, respectively. These transformations can be exploited to introduce additional pharmacological properties or improve solubility and bioavailability. Such modifications are crucial in the iterative process of drug development, where compounds are refined to meet stringent pharmacokinetic and pharmacodynamic requirements.

Recent studies have highlighted the importance of scaffold diversity in drug discovery programs. Compounds like 1-(3-tert-butyl-1H-pyrazol-4-yl)cyclobutane-1-carbonitrile contribute to this diversity by introducing novel structural elements that may elicit unique biological responses. For instance, researchers have reported on the use of cyclobutane derivatives as kinase inhibitors due to their ability to induce conformational changes in target proteins. Similarly, pyrazole-based compounds have demonstrated efficacy in treating inflammatory diseases by modulating immune responses.

The 3-tert-butyl substituent in this compound plays a critical role in determining its overall shape and electronic properties. This substituent can shield certain regions of the molecule from unwanted interactions while simultaneously enhancing binding affinity at specific sites. Such steric control is essential for developing high-affinity ligands that exhibit minimal off-target effects. Additionally, the tert-butyl group can improve metabolic stability by reducing susceptibility to enzymatic degradation.

In conclusion, 1-(3-*tert*-butyl-*1*H-*pyrazol*-4-*yl*)*cyclobutane-*1*-carbonitrile (CAS No.* 2228423*-*04*-*7*) represents a promising candidate for further exploration in pharmaceutical research.* Its unique structural features,* including* the *cyclobutane* ring,* *pyrazole* moiety,* and* *nitrile* group,* offer* numerous opportunities* for* chemical modification* and* biological evaluation.* As* drug discovery* continues* to evolve,* compounds* like* this* one* will play* an increasingly important role* in developing novel therapeutic agents.* The potential applications span across various therapeutic areas,* including oncology,* immunology,* and inflammation.* With continued research,* 1-(3-*tert*-butyl-*1H-*pyrazol*-4-*yl*)*cyclobutane-*1*-carbonitrile has the potential to contribute significantly to future medical breakthroughs.*